![molecular formula C18H22N4O B5550764 2-(4-methylphenyl)-5-{[2-(1-piperidinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile](/img/structure/B5550764.png)
2-(4-methylphenyl)-5-{[2-(1-piperidinyl)ethyl]amino}-1,3-oxazole-4-carbonitrile
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Overview
Description
This compound belongs to a class of organic molecules that exhibit a range of biological and chemical properties, making them of interest in various scientific and industrial applications. The core structure of this compound suggests it may have unique interactions and functionalities due to its molecular composition.
Synthesis Analysis
The synthesis of similar compounds often involves multi-step chemical reactions, starting with basic organic compounds and proceeding through a series of transformations. For instance, studies on related triazole and pyridine derivatives have demonstrated the use of condensation reactions, microwave-assisted synthesis, and three-component reactions as effective methods for constructing such complex molecules (Albert, 1973), (Rahmati, 2011).
Molecular Structure Analysis
The molecular structure of such compounds is characterized using spectroscopic methods like NMR, IR, and mass spectrometry. These techniques provide detailed information on the molecular framework, functional groups, and electronic properties, which are crucial for understanding the compound's reactivity and interactions (Albert, 1973), (Rahmati & Kouzehrash, 2011).
Chemical Reactions and Properties
These compounds can undergo various chemical reactions, including nucleophilic substitution, cycloadditions, and rearrangements, leading to a wide range of derivatives with different functional groups and properties. The versatility in chemical reactions allows for the synthesis of compounds with specific desired functionalities (Albert, 1973).
Physical Properties Analysis
Physical properties such as melting points, solubility, and crystalline structure are determined through various analytical methods. These properties are influenced by the molecular structure and can affect the compound's applications and handling (Rahmati & Kouzehrash, 2011).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and acidity or basicity, are essential for understanding how these compounds interact with other molecules. Such properties are pivotal in applications ranging from medicinal chemistry to material science. Studies on related compounds highlight the importance of functional groups and molecular structure in determining these chemical properties (Albert, 1973).
properties
IUPAC Name |
2-(4-methylphenyl)-5-(2-piperidin-1-ylethylamino)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N4O/c1-14-5-7-15(8-6-14)17-21-16(13-19)18(23-17)20-9-12-22-10-3-2-4-11-22/h5-8,20H,2-4,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIZFFRAMZIBOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)NCCN3CCCCC3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methylphenyl)-5-{[2-(piperidin-1-yl)ethyl]amino}-1,3-oxazole-4-carbonitrile |
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